Cas no 2250243-27-5 ((7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride)

• Product Name: (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride
• CAS No: 2250243-27-5
• MF: C₉H₁₈ClNO
• MW: 191.7
• MDL: MFCD31743244
• CID: 5307467
• PubChem ID: 138106314
• Update Time: 2026-03-10

(7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride
• 7-oxaspiro[3.5]nonan-2-ylmethanamine hydrochloride
• MFCD31743244
• 7-oxaspiro[3.5]nonan-2-ylmethanamine;hydrochloride
• CS-0184447
• 7-OXASPIRO[3.5]NONAN-2-YLMETHANAMINEHCL
• 2250243-27-5
• 7-OXASPIRO[3.5]NONAN-2-YLMETHANAMINE HCL
• AS-78780
• SY344137
• P18599

• MDL： MFCD31743244
• Inchi： 1S/C9H17NO.ClH/c10-7-8-5-9(6-8)1-3-11-4-2-9;/h8H,1-7,10H2;1H
• InChI Key： SNMDDMBEPKROEE-UHFFFAOYSA-N
• SMILES： C(C1CC2(CCOCC2)C1)N.Cl

Computed Properties

• Exact Mass: 191.1076919g/mol
• Monoisotopic Mass: 191.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride

(7-Oxaspiro[3.5]nonan-2-yl)methanamine Hydrochloride: A Comprehensive Overview

The compound with CAS No 2250243-27-5, known as (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the spirocyclic amine class, which is characterized by its unique spirocyclic structure—a bicyclic system where two rings are joined by a single atom, in this case, oxygen. The presence of the spiro oxygen at position 7 and the methanamine group at position 2 makes this compound structurally distinct and potentially bioactive.

Recent studies have highlighted the potential of (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride in drug discovery. Researchers have explored its ability to act as a ligand for various biological targets, including G-protein coupled receptors (GPCRs) and ion channels. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and stability, making it suitable for in vitro and in vivo assays.

One of the most intriguing aspects of this compound is its structural flexibility. The spirocyclic framework allows for conformational changes that can influence its binding affinity to target proteins. This property has led scientists to investigate its potential as a lead compound for developing novel therapeutic agents. For instance, preliminary studies suggest that it may exhibit modulatory effects on voltage-gated sodium channels, which are implicated in conditions such as epilepsy and chronic pain.

In terms of synthesis, (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride can be prepared via a multi-step process involving ring-forming reactions and amine functionalization. The synthesis typically begins with the preparation of a suitable spirocyclic precursor, followed by nucleophilic substitution or reductive amination to introduce the methanamine group. The hydrochloride salt is then formed by protonation of the amine group using hydrochloric acid.

The pharmacokinetic profile of this compound has also been a focus of recent research. Studies in preclinical models indicate moderate absorption and distribution properties, with promising bioavailability when administered orally. However, further investigations are required to fully understand its metabolic pathways and elimination mechanisms.

From an applications perspective, (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride holds potential in several therapeutic areas. Its ability to modulate ion channels suggests applications in neurology, while its structural versatility could make it a valuable tool in oncology drug development. Additionally, its spirocyclic framework may serve as a scaffold for designing more potent and selective drug candidates.

In conclusion, (7-oxaspiro[3.5]nonan-2-yl)methanamine hydrochloride represents an exciting advancement in the realm of medicinal chemistry. With its unique structure, promising pharmacological properties, and potential for further optimization, this compound is poised to play a significant role in future drug discovery efforts.